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Compound of Interest

Compound Name:
Z-N-(N-beta-Boc-aminoethyl)-gly-

OH

Cat. No.: B556965 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Z-N-(N-beta-Boc-aminoethyl)-gly-OH was

not located. The following guidance is based on the safety profiles of structurally similar

compounds and general laboratory chemical waste disposal protocols. Researchers must

consult their institution's Environmental Health and Safety (EHS) department and the

manufacturer-specific SDS for definitive disposal instructions.

This guide provides essential safety and logistical information for the proper disposal of Z-N-(N-
beta-Boc-aminoethyl)-gly-OH, ensuring the safety of laboratory personnel and compliance

with standard environmental regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure all relevant personnel are familiar with

the potential hazards. While specific data for this compound is unavailable, related Boc-

protected amino acids warrant the following precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, chemical-resistant gloves (inspect before use), and a laboratory coat.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to minimize the potential for inhalation of any dust or aerosols.

Avoid Contact: Prevent contact with eyes, skin, and clothing. Do not breathe dust.
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Spill Response: In case of a spill, evacuate the immediate area and ventilate. Carefully

sweep up solid material, avoiding dust generation, and place it in a designated, labeled

hazardous waste container.

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash the affected area thoroughly with soap and plenty of water.[1] If irritation

persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek medical attention.[1]

Step-by-Step Disposal Protocol
The disposal of Z-N-(N-beta-Boc-aminoethyl)-gly-OH should be managed as hazardous

chemical waste. Do not dispose of this chemical down the drain or in regular trash.

Waste Identification and Segregation:

This compound should be treated as a non-halogenated organic solid waste unless mixed

with other substances.

Segregate this waste from incompatible materials, such as strong acids, bases, and

oxidizing agents, to prevent unintended reactions in the waste container.[2]

Selection of Waste Container:

Use a designated, leak-proof, and sealable hazardous waste container compatible with

the chemical. Plastic containers are often preferred.[3]

Ensure the container is clean and dry before adding any waste.

Labeling the Waste Container:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.anaspec.com/assets/cb37bdb8-a537-4992-81c2-75aa69af35fa/sds-en-as-20869-boc-gly-oh.pdf
https://www.anaspec.com/assets/cb37bdb8-a537-4992-81c2-75aa69af35fa/sds-en-as-20869-boc-gly-oh.pdf
https://www.anaspec.com/assets/cb37bdb8-a537-4992-81c2-75aa69af35fa/sds-en-as-20869-boc-gly-oh.pdf
https://www.anaspec.com/assets/cb37bdb8-a537-4992-81c2-75aa69af35fa/sds-en-as-20869-boc-gly-oh.pdf
https://www.benchchem.com/product/b556965?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clearly label the container with the words "Hazardous Waste."[4]

The label must include the full chemical name: "Z-N-(N-beta-Boc-aminoethyl)-gly-OH."

Avoid using abbreviations or chemical formulas.

Indicate the date when the first of the waste was added to the container (accumulation

start date).[4]

Waste Accumulation:

Place all waste Z-N-(N-beta-Boc-aminoethyl)-gly-OH, including any contaminated

materials (e.g., weighing paper, gloves), into the labeled container.

Keep the waste container securely closed at all times, except when adding waste.[2][5]

Store the container in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[2][3]

Arranging for Disposal:

Once the container is full or you have no further use for it, contact your institution's EHS or

hazardous waste management department to arrange for pickup.

Follow your institution's specific procedures for requesting a hazardous waste collection.

Quantitative Data Summary
While no specific quantitative data for Z-N-(N-beta-Boc-aminoethyl)-gly-OH was found, the

table below summarizes general storage and hazard information for similar Boc-protected

amino acids.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/In_depth_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.benchchem.com/product/b556965?utm_src=pdf-body
https://www.benchchem.com/pdf/In_depth_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.benchchem.com/product/b556965?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b556965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Physical State Solid (Powder)
Fisher Scientific SDS for BOC-

Glycine[6]

Appearance White
Fisher Scientific SDS for BOC-

Glycine[6]

Storage Temperature
Room Temperature or

Refrigerated

General practice for amino

acid derivatives

Primary Hazards
Potential for serious eye

damage/irritation.
Bachem SDS for Boc-Gly-OH

Incompatible Materials
Strong acids, Strong oxidizing

agents

Fisher Scientific SDS for BOC-

Glycine[6]

Experimental Protocols
No experimental protocols for the disposal of Z-N-(N-beta-Boc-aminoethyl)-gly-OH were

found. The disposal procedure is a standardized safety protocol rather than an experimental

one.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of Z-N-(N-beta-
Boc-aminoethyl)-gly-OH.
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Caption: Disposal workflow for Z-N-(N-beta-Boc-aminoethyl)-gly-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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